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Compound of Interest

Compound Name: 3-Propoxyphenylboronic acid

Cat. No.: B124759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Propoxyphenylboronic acid is a member of the versatile family of phenylboronic acids,

which are widely recognized for their utility in organic synthesis and, more broadly, in materials

science. The defining feature of boronic acids is their ability to form reversible covalent bonds

with 1,2- and 1,3-diols, a property that has been extensively exploited in the development of

"smart" materials, particularly for biomedical applications. While 3-Propoxyphenylboronic
acid is commercially available and utilized as a synthetic intermediate, its direct application in

functional materials is not as extensively documented as that of other phenylboronic acid

derivatives.

This document provides an overview of the known applications of 3-Propoxyphenylboronic
acid, primarily as a building block in organic synthesis, and explores its potential in materials

science based on the well-established chemistry of the phenylboronic acid moiety.

Physicochemical Properties of 3-
Propoxyphenylboronic Acid
A summary of the key physicochemical properties of 3-Propoxyphenylboronic acid is

presented in the table below. This data is essential for its handling, characterization, and
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application in synthetic protocols.

Property Value

Molecular Formula C₉H₁₃BO₃

Molecular Weight 180.01 g/mol

Appearance White to off-white crystalline solid

CAS Number 149557-18-6

Core Application: Intermediate in Organic Synthesis
The primary application of 3-Propoxyphenylboronic acid in the scientific literature is as a

reactant in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura

coupling. This reaction is a powerful tool for the formation of carbon-carbon bonds, enabling the

synthesis of complex organic molecules.

Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling reaction involves the reaction of an organoboron compound

(such as 3-Propoxyphenylboronic acid) with an organohalide in the presence of a palladium

catalyst and a base. This reaction is fundamental in the synthesis of biaryls and other

conjugated systems that are key components of pharmaceuticals, agrochemicals, and organic

electronic materials.

A generalized reaction scheme for the Suzuki-Miyaura coupling using 3-
Propoxyphenylboronic acid is depicted below.
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Reactants

Reaction Conditions

3-Propoxyphenylboronic acid

Coupled Product (Ar-R)

Organohalide (R-X)

Pd Catalyst

Base

Solvent Byproducts
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3-Propoxyphenylboronic acid

Functionalization with a polymerizable group (e.g., vinyl, acryloyl)

Purification of the functionalized monomer

Copolymerization with a comonomer (e.g., acrylamide, NIPAM)

Characterization of the resulting polymer

Fabrication of stimuli-responsive material (e.g., hydrogel)

Sensor Components

Fluorophore

Change in FluorescenceLinker

3-Propoxyphenylboronic acid moietySaccharide
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Propoxyphenylboronic Acid in Materials Science Research]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b124759#applications-of-3-
propoxyphenylboronic-acid-in-materials-science-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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